Cas no 2090940-65-9 (2-ethyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-ethyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2090940-65-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30619724
• CID: 5154275
• Update Time: 2025-05-20

2-ethyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, 2-ethyl-
• 2-ethyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD30619724
• Inchi： 1S/C8H13NO2/c1-2-9-5-6-3-8(9,4-6)7(10)11/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： POZNTQQDKUKJPJ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C1)CN2CC

Additional information on 2-ethyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 2-Ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2090940-65-9)

The compound 2-Ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2090940-65-9) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo scaffold is a key feature, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders. The carboxylic acid functional group further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for novel heterocyclic compounds like 2-Ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has surged due to their role in developing next-generation therapeutics. This compound’s bicyclic framework mimics natural alkaloids, which are often associated with high biological activity. Its CAS No. 2090940-65-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis, solubility, and stability, which are critical for formulation scientists.

The 2-azabicyclo[2.1.1]hexane core is a rare motif in medicinal chemistry, offering steric and electronic properties that differentiate it from more common ring systems. This uniqueness has led to its exploration in central nervous system (CNS) drug design, where rigid structures are prized for their ability to interact with specific receptors. The ethyl substituent at the 2-position adds lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology.

From a synthetic perspective, 2-Ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid poses intriguing challenges. Its strained ring system requires optimized conditions for efficient preparation, a subject of numerous organic chemistry forums. Researchers also discuss its enantiomeric purity, as chirality often dictates pharmacological efficacy. These discussions align with broader trends in green chemistry, where minimizing waste and maximizing yield are prioritized.

Beyond pharmaceuticals, this compound’s carboxylic acid group makes it a candidate for metal-organic frameworks (MOFs) and catalysis. Its ability to coordinate with metals could unlock applications in materials science, another area of high interest. Searches for CAS 2090940-65-9 suppliers often correlate with these interdisciplinary applications, highlighting its versatility.

In summary, 2-Ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2090940-65-9) represents a fusion of structural novelty and functional adaptability. Its potential spans drug development, materials science, and beyond, making it a compound worth watching in evolving scientific landscapes.